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Compound of Interest

Compound Name: 5-Chloro-2-nitroaniline

Cat. No.: B048662 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analysis of 5-Chloro-2-nitroaniline, a key intermediate in the

pharmaceutical and chemical industries. This document is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
5-Chloro-2-nitroaniline, with the CAS number 1635-61-6, is a substituted aniline that appears

as a yellow to orange solid.[1][2] It is a crucial building block in the synthesis of various organic

compounds.[2][3]

Table 1: Physicochemical Properties of 5-Chloro-2-nitroaniline
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Property Value Reference(s)

Molecular Formula C₆H₅ClN₂O₂ [4][5][6]

Molecular Weight 172.57 g/mol [4][7]

Appearance Yellow to orange solid/chunks [1]

Melting Point 125-129 °C [1]

Boiling Point 323.4 °C [1]

Density 1.494 g/cm³ [1]

Flash Point 149.4 °C [1]

Solubility
Soluble in water, chloroform,

and methanol
[1]

InChI Key
ZCWXYZBQDNFULS-

UHFFFAOYSA-N
[5][7]

CAS Number 1635-61-6 [4][5][8]

Synthesis Protocols
Several synthetic routes for 5-Chloro-2-nitroaniline have been reported. A common and high-

yield method involves the amination of 2,4-dichloronitrobenzene.[3][9] Another approach

utilizes 3-chloroaniline as the starting material, which undergoes formylation, nitration, and

hydrolysis.[10][11]

Detailed Experimental Protocol: Synthesis from 2,4-Dichloronitrobenzene[3][9]

This protocol describes the synthesis of 5-Chloro-2-nitroaniline via the amination of 2,4-

dichloronitrobenzene.

Materials:

2,4-Dichloronitrobenzene (2.46 mol)

Toluene (7.72 mol)
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Liquid ammonia (14.1 mol)

Methanol

Water

3 L Autoclave

Standard laboratory glassware

Procedure:

Add 2.46 mol of 2,4-dichloronitrobenzene and 7.72 mol of toluene to a 3 L autoclave.

Seal the autoclave and replace the internal atmosphere with nitrogen.

Introduce 14.1 mol of liquid ammonia into the sealed autoclave.

Heat the reaction mixture to 160°C and maintain this temperature for 8 hours.

After the reaction is complete, cool the autoclave to 40°C and vent the excess ammonia.

Transfer the resulting solid-liquid mixture to 800 mL of water.

Cool the aqueous mixture to 10°C and collect the solid product by filtration.

Wash the filter cake with water.

Recrystallize the crude solid from methanol to yield pure 5-Chloro-2-nitroaniline (388 g,

91.2% yield).[3][9]

Figure 1: Synthesis of 5-Chloro-2-nitroaniline
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Figure 1: Synthetic Pathway of 5-Chloro-2-nitroaniline

2,4-Dichloronitrobenzene

5-Chloro-2-nitroaniline

 Liquid Ammonia, Toluene
160°C, 8h

Click to download full resolution via product page

A flowchart illustrating the synthesis of 5-Chloro-2-nitroaniline.

Analytical and Spectroscopic Data
The characterization of 5-Chloro-2-nitroaniline is typically performed using a combination of

chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 5-Chloro-2-nitroaniline.

[8]

Column: Newcrom R1

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[8]

This method is scalable and can be adapted for preparative separation to isolate impurities.

[8]

Spectroscopic Analysis

¹H NMR: The proton NMR spectrum of 5-Chloro-2-nitroaniline has been recorded.[7][12]

[13]
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¹³C NMR: The carbon-13 NMR data is also available.[7]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present in the molecule.[7][14]

Mass Spectrometry (MS): Mass spectral data confirms the molecular weight of the

compound.[7][14]

Applications in Research and Development
5-Chloro-2-nitroaniline serves as a vital intermediate in the synthesis of various commercially

important products.

Pharmaceuticals: It is a key precursor in the production of anthelmintic drugs such as

Fenbendazole and Febantel.[6][9]

Histone Deacetylase (HDAC) Inhibitors: It is used as a reagent to synthesize benzamide

derivatives that act as histone deacetylase inhibitors.[4]

Dyes and Polymers: This compound is also utilized in the synthesis of dyes and high

refractive index polyaromatic films.[2]

Figure 2: Applications of 5-Chloro-2-nitroaniline

Figure 2: Applications of 5-Chloro-2-nitroaniline
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A diagram showing the main applications of 5-Chloro-2-nitroaniline.

Safety and Handling
5-Chloro-2-nitroaniline is classified as a hazardous substance and must be handled with

appropriate safety precautions.[15][16]

Hazards: It is fatal if swallowed, in contact with skin, or if inhaled.[7] It may cause damage to

organs through prolonged or repeated exposure.[16] Absorption into the body can lead to

cyanosis.[15]

Personal Protective Equipment (PPE): Wear protective eyeglasses or chemical safety

goggles, appropriate gloves, and protective clothing.[15][16] Use a NIOSH/MSHA or

European Standard EN 149 approved respirator if exposure limits are exceeded.[16]

Handling: Use only in a chemical fume hood.[15] Minimize dust generation and

accumulation.[15][16]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong acids, and strong bases.

[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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